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Compound of Interest

Compound Name: Titanium(IV) iodide

Cat. No.: B1583315 Get Quote

Technical Support Center: Handling Titanium
Tetraiodide (TiI₄)
This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and troubleshooting advice for researchers, scientists, and drug

development professionals working with titanium tetraiodide.
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Property Value Source

Appearance

Red-brown to black

solid/crystals with an acrid

odor.[1][2][3]

Alfa Aesar MSDS, Haz-Map,

chemeurope.com

Molecular Formula I₄Ti [4][5]

Molecular Weight 555.48 g/mol [2][5]

Melting Point 150 °C [3]

Boiling Point 377 °C [3]

Reactivity

Reacts with water and

moisture in the air to liberate

hydrogen iodide.[4] It is also

sensitive to light and air.[6][7]

Gelest, Inc., Fisher Scientific,

LTS Research Laboratories

Hazardous Decomposition

Products

When exposed to water, heat,

or open flame, it can produce

irritating fumes of iodine and

hydrogen iodide vapors, as

well as titanium dioxide.[4]

Gelest, Inc.

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling titanium tetraiodide.
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Personal Protective Equipment (PPE) for Titanium Tetraiodide

Start: Handling Titanium Tetraiodide

Work in a well-ventilated area?
(e.g., fume hood or glovebox)

Glovebox Recommended
(for air/moisture sensitive handling)

  Yes
(Inert atmosphere needed)

Fume Hood Required

  Yes
(General ventilation)

Eye Protection:
- Chemical goggles or

- Face shield
(Contact lenses should not be worn)

Hand Protection:
- Neoprene or

- Nitrile rubber gloves

Body Protection:
- Wear suitable protective clothing
(e.g., lab coat, closed-toe shoes)

Respiratory Protection:
- NIOSH-certified combination

organic vapor/acid gas (yellow cartridge) respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling titanium tetraiodide.
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Experimental Protocol: Handling Titanium
Tetraiodide in an Inert Atmosphere
Given that titanium tetraiodide is sensitive to air and moisture, handling it in an inert

atmosphere, such as a glovebox, is highly recommended.[6][7][8]

1. Preparation:

Ensure the glovebox has an inert atmosphere (e.g., argon or nitrogen) with low levels of

oxygen and moisture.

All glassware and equipment should be thoroughly dried in an oven and cooled under

vacuum before being introduced into the glovebox.

Bring all necessary reagents and solvents into the glovebox.

2. Handling and Weighing:

Once inside the glovebox, carefully open the container of titanium tetraiodide.

Use a clean, dry spatula to transfer the desired amount of the solid to a pre-tared container.

To weigh the compound, you can weigh the original container before and after transferring

the material.[9]

3. Dissolution:

If dissolving the titanium tetraiodide, add the solvent slowly to the solid while stirring.

Be aware that it is soluble in organic solvents like carbon disulfide and chloroform.[10]

4. Reaction:

Carry out the reaction in a sealed vessel to maintain the inert atmosphere.

If the reaction needs to be heated, use a heating mantle and monitor the temperature

closely.
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5. Post-Reaction:

After the reaction is complete, cool the vessel to room temperature.

Any subsequent manipulations, such as filtration or extraction, should also be performed

under inert conditions.

6. Storage:

Store titanium tetraiodide in a tightly closed container in a dry, cool, and well-ventilated place,

away from light.[6][7] Keeping it under a nitrogen atmosphere is also recommended.[7]

Troubleshooting Guide & FAQs
Q1: I opened my container of titanium tetraiodide outside of a glovebox and saw fumes. What

should I do?

A1: The fumes you observed are likely hydrogen iodide, which is formed when titanium

tetraiodide reacts with moisture in the air.[4] This is a hazardous situation.

Immediate Action: If you are not wearing appropriate respiratory protection, immediately and

carefully move to a well-ventilated area.

Safety Precautions: Ensure you are wearing the recommended PPE, including a NIOSH-

certified combination organic vapor/acid gas respirator, chemical goggles, a face shield, and

neoprene or nitrile rubber gloves.[4]

Spill Response: If any material was spilled, follow the appropriate spill cleanup procedures.

This may involve using a HEPA filter vacuum and placing the material in a closed container

for disposal.[7] Do not use water to clean up the spill, as this will exacerbate the reaction.

Future Prevention: Always handle titanium tetraiodide in an inert atmosphere, such as a

glovebox, to prevent exposure to moisture.[8]

Q2: My titanium tetraiodide has changed color from its original dark appearance to a lighter,

whitish powder. Is it still usable?
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A2: A color change to a lighter, whitish powder likely indicates that the titanium tetraiodide has

reacted with moisture to form titanium dioxide and hydrogen iodide.[4][10] The presence of

these impurities will likely affect your experiment. It is recommended to use fresh, unexposed

titanium tetraiodide for your reaction. To prevent this in the future, ensure the compound is

stored in a tightly sealed container in a dry, inert atmosphere.[7][10]

Q3: What should I do if I get titanium tetraiodide on my gloves or skin?

A3: Titanium tetraiodide can cause severe skin burns.[6][11]

On Gloves: If the material gets on your gloves, carefully remove them, avoiding contact with

your skin, and dispose of them properly. Wash your hands thoroughly with soap and water.

On Skin: If the material comes into direct contact with your skin, immediately flush the

affected area with plenty of water for at least 15 minutes and remove any contaminated

clothing.[5] Seek immediate medical attention.[5]

Q4: Can I use water to extinguish a fire involving titanium tetraiodide?

A4: No, you should not use water. Titanium tetraiodide reacts with water and can produce

irritating and hazardous fumes of iodine and hydrogen iodide.[4] Suitable extinguishing media

include carbon dioxide and dry chemical.[4]

Q5: What are the signs of inhalation exposure to titanium tetraiodide decomposition products?

A5: Inhalation of the decomposition products, such as hydrogen iodide, may cause respiratory

irritation, coughing, headache, and nausea.[4] If you experience any of these symptoms, move

to fresh air immediately and seek medical attention.[11] Always work in a well-ventilated area,

such as a fume hood or glovebox, and use appropriate respiratory protection.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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